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Compound of Interest

Compound Name: Roxatidine

Cat. No.: B1205453 Get Quote

For laboratory professionals engaged in research and development, ensuring personal safety

and proper handling of chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for the handling of Roxatidine, a histamine H2

receptor antagonist. The following procedural guidance is designed to be a preferred resource

for laboratory safety and chemical handling, fostering a culture of safety and trust.

Hazard Identification and Classification
Roxatidine and its salt, Roxatidine Acetate Hydrochloride, are classified as harmful if

swallowed.[1][2][3] It is crucial to handle this compound with care to avoid accidental ingestion.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against exposure. The following

table summarizes the recommended personal protective equipment when handling

Roxatidine.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[3][4]

Skin Protection Protective Gloves

Handle with chemical-resistant

gloves. Inspect gloves prior to

use and use proper glove

removal technique. Dispose of

contaminated gloves after use.

[5][6]

Protective Clothing

Wear impervious clothing.[3][6]

A disposable, lint-free, low-

permeability fabric gown with a

solid front, long sleeves, and

tight-fitting cuffs is

recommended.[7]

Respiratory Protection Respirator

Generally not required under

normal handling conditions

with adequate ventilation.[5]

However, if exposure limits are

exceeded or irritation is

experienced, a full-face

respirator should be used.[3][4]

Operational Handling Procedures
A systematic approach to handling Roxatidine from receipt to disposal minimizes the risk of

exposure and contamination.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[5] For long-term

stability, Roxatidine Acetate (hydrochloride) should be stored at -20°C.[8]

2. Preparation and Use:

Ensure adequate ventilation in the work area.[3][6]

Work within a designated area, such as a chemical fume hood, especially when handling the

powdered form to avoid dust formation.[5]

Before handling, put on all required PPE as detailed in the table above.

When weighing or transferring the solid, use techniques that minimize dust generation.

For creating solutions, dissolve the compound in an appropriate solvent as specified in the

experimental protocol. Roxatidine acetate (hydrochloride) is soluble in water, ethanol, and

DMSO.[8] Aqueous solutions are not recommended for storage for more than one day.[8]

Wash hands thoroughly after handling the compound.[1][2][3][8]

Do not eat, drink, or smoke in the laboratory area where Roxatidine is being handled.[1][2]

[3]

3. Spill Management:

In case of a spill, avoid breathing dust.[1]

Mechanically pick up the spilled solid.[1]

Place the spilled material into a suitable, closed container for disposal.[5]

Clean the spill area thoroughly.

First-Aid Measures
In the event of accidental exposure, immediate action is critical.
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Exposure Route First-Aid Procedure

If Swallowed
Rinse mouth with water.[2][3][5] Call a poison

center or doctor if you feel unwell.[1][2]

If Inhaled Move the person into fresh air.[3][5]

On Skin Contact Wash off with soap and plenty of water.[5]

On Eye Contact Flush eyes with water as a precaution.[5]

Disposal Plan
Proper disposal of Roxatidine and its containers is essential to prevent environmental

contamination and accidental exposure.

All waste materials, including unused Roxatidine, contaminated lab supplies (e.g., gloves,

weighing paper), and empty containers, must be disposed of in accordance with local,

regional, national, and international regulations.[1][2]

Dispose of contents and containers in an approved waste disposal plant.

Do not allow the product to enter drains.[5]

Quantitative Toxicity Data
The following table provides acute toxicity data for Roxatidine Acetate (hydrochloride). It is

important to note that occupational exposure limits (such as TLV or PEL) have not been

established for this compound.[1][2]
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Test Route Species Value

LD50 Oral Mouse 509 mg/kg[1]

LD50 Oral Rat 755 mg/kg[1]

LD50 Intraperitoneal Rat 227 mg/kg[1]

LD50 Subcutaneous Mouse 384 mg/kg[1]

LD50 Subcutaneous Rat 595 mg/kg[1]

LD50 Intravenous Mouse 83 mg/kg[1]

LD50 Intravenous Rat 110 mg/kg[1]

Workflow for Safe Handling of Roxatidine
The following diagram illustrates the standard operating procedure for handling Roxatidine in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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